Cas no 6502-02-9 (Carbamic acid, (4,6-diamino-5-nitro-2-pyridinyl)-, ethyl ester)

• Product name: Carbamic acid, (4,6-diamino-5-nitro-2-pyridinyl)-, ethyl ester
• CAS No: 6502-02-9
• MF: C₈H₁₁N₅O₄
• MW: 241.20404
• CID: 409469
• PubChem ID: 5270470

Carbamic acid, (4,6-diamino-5-nitro-2-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4,6-diamino-5-nitro-2-pyridinyl)-, ethyl ester
• CHEMBL121016
• SCHEMBL13327695
• DTXSID90414859
• ethyl N-(4,6-diamino-5-nitro-2-pyridyl)carbamate
• Pyridin-2-ylcarbamic acid, 4,6-diamino-5-nitro-,ethyl ester
• 6502-02-9

• Inchi： InChI=1S/C8H11N5O4/c1-2-17-8(14)12-5-3-4(9)6(13(15)16)7(10)11-5/h3H,2H2,1H3,(H5,9,10,11,12,14)
• InChI Key： JMWNRIFKOSQRBL-UHFFFAOYSA-N
• SMILES： CCOC(=O)NC1=NC(=C(C(=C1)N)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 241.08123
• Monoisotopic Mass: 241.08110385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 146.4